Cas no 663936-96-7 (Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester)
663936-96-7 structure
Product Name:Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
CAS No:663936-96-7
MF:C17H18N2O3S
MW:330.401422977448
CID:1718101
Update Time:2024-11-27
Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
- Thieno[2,3-b]pyridine-2-carboxylic acid, 4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester
-
- Inchi: 1S/C17H18N2O3S/c1-4-22-17(20)15-14(19-7-5-6-8-19)13-12(10-21-3)9-11(2)18-16(13)23-15/h5-9H,4,10H2,1-3H3
- InChI Key: MAZZFVPRCCQALT-UHFFFAOYSA-N
- SMILES: C12SC(C(OCC)=O)=C(N3C=CC=C3)C1=C(COC)C=C(C)N=2
Computed Properties
- Exact Mass: 330.10394
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 483.9±45.0 °C(Predicted)
- PSA: 53.35
- pka: 2.46±0.40(Predicted)
Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
663936-96-7 (Thieno[2,3-b]pyridine-2-carboxylic acid,4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk